Cas no 477329-65-0 (4-(5-((4-Bromobenzyl)thio)-4-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 4-(5-((4-Bromobenzyl)thio)-4-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 477329-65-0
• MF: C₂₀H₁₄Br₂N₄S
• MW: 502.224960803986
• CID: 3050562
• PubChem ID: 1848080
• Update Time: 2025-04-21

4-(5-((4-Bromobenzyl)thio)-4-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-((4-Bromobenzyl)thio)-4-(4-bromophenyl)-4H-1,2,4-triazol-3-yl)pyridine
• 647-144-6
• STK003184
• 4-Bromobenzyl 4-(4-bromophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-YL sulfide
• 477329-65-0
• 4-{5-[(4-bromobenzyl)sulfanyl]-4-(4-bromophenyl)-4H-1,2,4-triazol-3-yl}pyridine
• 4-[5-[(4-bromobenzyl)sulfanyl]-4-(4-bromophenyl)-4H-1,2,4-triazol-3-yl]pyridine
• AKOS005374695

• Inchi： 1S/C20H14Br2N4S/c21-16-3-1-14(2-4-16)13-27-20-25-24-19(15-9-11-23-12-10-15)26(20)18-7-5-17(22)6-8-18/h1-12H,13H2
• InChI Key： RWFWOSQOFGDAOS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=CN=CC=1)SCC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 501.92854Da
• Monoisotopic Mass: 499.93059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 68.9Ų